Cas no 181294-57-5 (2-Propenal, 2-nitro-3-(propylamino)-)

• Product Name: 2-Propenal, 2-nitro-3-(propylamino)-
• CAS No: 181294-57-5
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 1372759
• PubChem ID: 71353309
• Update Time: 2025-04-20

2-Propenal, 2-nitro-3-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 2-nitro-3-(propylamino)-
• 2-nitro-3-(propylamino)prop-2-enal
• 3-propylamino-2-nitropropenal
• DTXSID50778060
• 181294-57-5

• Inchi： 1S/C6H10N2O3/c1-2-3-7-4-6(5-9)8(10)11/h4-5,7H,2-3H2,1H3
• InChI Key： JZWHLYUSJXNAGG-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C=O)=CNCCC)=O

Computed Properties

• Exact Mass: 158.06900
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.92000
• LogP: 1.21710